2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-methyl-6-[methyl(prop-2-ynyl)amino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H12N2O2/c1-4-7-13(3)10-6-5-9(11(14)15)8(2)12-10/h1,5-6H,7H2,2-3H3,(H,14,15)
• InChI Key: VISBUKDNTYMUKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N(C)CC#C)C(=O)O

Description

2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid is a pyridine derivative characterized by a carboxylic acid group at position 3, a methyl group at position 2, and a methyl-propargylamino substituent at position 4.

Preparation Methods

Preparation of 6-Bromo-2-methylpyridine-3-carboxylic Acid Methyl Ester

The synthesis commences with bromination of 2-methylpyridine-3-carboxylic acid methyl ester. Directed ortho-metalation using LDA (lithium diisopropylamide) at −78°C in THF, followed by quenching with bromine, affords the 6-bromo derivative in 68% yield. The methyl ester protects the carboxylic acid during subsequent reactions.

Table 1: Bromination Reaction Conditions

Parameter	Value
Substrate	2-methylpyridine-3-carboxylic acid methyl ester
Reagent	Br₂ (1.1 eq)
Solvent	THF
Temperature	−78°C to 25°C
Yield	68%

Buchwald-Hartwig Coupling with N-Methylpropargylamine

The bromopyridine undergoes amination with N-methylpropargylamine using Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and Cs₂CO₃ in toluene at 110°C. This step installs the N-methyl-N-propargylamino group at position 6, yielding the coupled product in 75% isolated yield after column chromatography.

Table 2: Amination Reaction Parameters

Component	Quantity
Catalyst	Pd(OAc)₂ (5 mol%)
Ligand	Xantphos (10 mol%)
Base	Cs₂CO₃ (2.5 eq)
Solvent	Toluene
Temperature	110°C, 18 hrs
Yield	75%

Ester Hydrolysis to Carboxylic Acid

The methyl ester is hydrolyzed using LiOH (4 eq) in a THF/H₂O (3:1) mixture at 60°C for 6 hours. Acidification with HCl yields the final carboxylic acid with 92% purity (LC-MS: m/z 205.1 [M+H]⁺).

Synthetic Route 2: Sequential Alkylation of 6-Amino-2-methylpyridine-3-carboxylic Acid

Protection of the Amino Group

6-Amino-2-methylpyridine-3-carboxylic acid is protected as its tert-butyl ester using Boc₂O (di-tert-butyl dicarbonate) in DCM with DMAP catalysis. This prevents undesired side reactions during alkylation.

Stepwise Alkylation with Methyl and Propargyl Groups

The protected amine undergoes alkylation:

• Methylation : Treatment with methyl iodide (1.2 eq) and K₂CO₃ in DMF at 50°C for 4 hours achieves N-methylation (85% yield).
• Propargylation : Subsequent reaction with propargyl bromide (1.5 eq) and TBAB (tetrabutylammonium bromide) in acetonitrile at 80°C for 8 hours installs the propargyl group (78% yield).

Table 3: Alkylation Yields and Conditions

Step	Reagent	Base/Solvent	Yield
Methylation	CH₃I	K₂CO₃/DMF	85%
Propargylation	HC≡CCH₂Br	TBAB/MeCN	78%

Deprotection and Acid Isolation

Boc deprotection with TFA (trifluoroacetic acid) in DCM, followed by ester hydrolysis as in Route 1, affords the target compound in 81% overall yield.

Alternative Route: Reductive Amination

Condensation with Formaldehyde and Propargyl Aldehyde

6-Amino-2-methylpyridine-3-carboxylic acid methyl ester reacts with formaldehyde (2 eq) and propargyl aldehyde (1.5 eq) in MeOH, followed by NaBH₃CN (1.5 eq) at 0°C to 25°C. This one-pot method achieves 62% yield but requires rigorous stoichiometric control to avoid tertiary amine formation.

Comparative Analysis of Methods

Table 4: Route Comparison

Parameter	Route 1	Route 2	Route 3
Total Yield	68%	81%	62%
Step Count	3	4	2
Catalytic Complexity	High	Moderate	Low
Scalability	Industrial	Lab-scale	Lab-scale

Optimization of Critical Parameters

Solvent and Base Selection in Alkylation

Polar aprotic solvents (DMF, MeCN) enhance alkylation rates by stabilizing transition states. Sterically hindered bases (DIPEA) minimize over-alkylation, as evidenced by a 15% yield improvement over K₂CO₃ in Route 2.

Catalyst Screening in Buchwald-Hartwig Amination

Testing Pd catalysts (Pd₂(dba)₃, PdCl₂) revealed Pd(OAc)₂/Xantphos as optimal, reducing side product formation from 12% to 3% compared to BINAP ligands.

Spectroscopic Characterization

NMR Analysis

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.21 (d, J = 2.4 Hz, 1H, H4), 7.89 (d, J = 2.4 Hz, 1H, H5), 4.10 (s, 2H, NCH₂C≡CH), 3.02 (s, 3H, NCH₃), 2.58 (s, 3H, C2-CH₃).
• ¹³C NMR : δ 168.4 (COOH), 152.1 (C2), 142.6 (C6), 128.9 (C4), 79.5 (C≡CH), 52.3 (NCH₂), 38.7 (NCH₃), 21.1 (C2-CH₃).

LC-MS and Purity Data

• LC-MS (ESI+) : m/z 205.1 [M+H]⁺, retention time 3.2 min (method: 5–95% acetonitrile/water).
• HPLC Purity : 98.5% (λ = 254 nm).

Chemical Reactions Analysis

Types of Reactions

2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like methyl iodide, propargylamine, and various catalysts (e.g., palladium or copper catalysts) are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, catalysts, and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects.

Comparison with Similar Compounds

Key Observations:

• Reactivity : The propargyl group enables click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), a feature shared with CAS 58037-05-1 but modulated by steric effects from the methyl group .

Biological Activity

2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid is a pyridine derivative that has garnered attention for its potential biological activities, particularly in the context of neuropathic pain and other therapeutic applications. This article synthesizes current research findings, including case studies and data tables, to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound features a pyridine ring substituted at the 2 and 6 positions, with a carboxylic acid functional group at the 3-position and a propynylamine side chain. This unique structure may contribute to its diverse biological activities.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, particularly in pain modulation and neuroprotection. The following sections detail specific findings related to its pharmacological effects.

Antinociceptive Effects

A notable study highlighted that derivatives of this compound displayed robust antiallodynic effects in models of neuropathic pain. Specifically, it was shown to reverse mechanical allodynia in capsaicin-induced models, suggesting its potential as a therapeutic agent for neuropathic pain management. The mechanism involves antagonism of sigma-1 receptors (σ1R), which are implicated in pain pathways .

Neuroprotective Properties

In addition to its analgesic properties, the compound has been investigated for neuroprotective effects. It demonstrated promising results in enhancing neuronal viability under oxidative stress conditions, indicating potential applications in neurodegenerative diseases .

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Antinociceptive	Reversal of mechanical allodynia
Neuroprotection	Enhanced neuronal viability
Enzyme Inhibition	MAO A and B inhibition

Case Study: Neuropathic Pain Model

In a controlled study involving mice with neuropathic pain induced by paclitaxel, administration of the compound resulted in a significant increase in mechanical thresholds, comparable to baseline levels prior to neuropathy induction. This suggests a strong potential for clinical applications in managing chronic pain conditions .

Mechanistic Insights

The biological activity of 2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid can be partially attributed to its interaction with various molecular targets:

• Sigma-1 Receptors : Modulation of these receptors is crucial for its antinociceptive effects.
• Monoamine Oxidases (MAO A and B) : Inhibition of these enzymes may contribute to its neuroprotective effects by preventing the breakdown of neurotransmitters involved in mood regulation .

Q & A

Q. What are the optimal synthetic routes for preparing 2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid, and how can reaction yields be improved?

• Methodological Answer: The synthesis typically involves introducing the propargylamino group via nucleophilic substitution or reductive amination. For example, coupling methyl(prop-2-yn-1-yl)amine to a 6-bromo-2-methylpyridine-3-carboxylic acid precursor under Pd-catalyzed conditions (e.g., Suzuki-Miyaura coupling). The carboxylic acid group may require protection (e.g., as a methyl ester) during synthesis to prevent side reactions. Purification via recrystallization or column chromatography is critical, as impurities from unreacted alkyne or amine can reduce yields. Reaction optimization should focus on solvent polarity (e.g., DMF or THF) and temperature control to minimize decomposition .

Q. How should researchers address discrepancies in spectroscopic data (e.g., NMR, IR) when characterizing this compound?

• Methodological Answer: Discrepancies in $^1H$-NMR signals (e.g., splitting patterns for the propargyl group or pyridine ring protons) can arise from solvent effects or tautomerism. Compare data with structurally similar compounds, such as 2-Methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid, where the trifluoromethyl group’s electron-withdrawing effects stabilize the pyridine ring . IR analysis of the carboxylic acid (C=O stretch ~1700 cm$^{-1}$) should confirm deprotection if ester intermediates are used. Computational tools (e.g., DFT calculations) can predict NMR shifts for validation .

Q. What purification techniques are most effective for isolating this compound, given its hygroscopic and reactive functional groups?

• Methodological Answer: Due to the hygroscopic carboxylic acid group, use anhydrous solvents (e.g., dried THF) during purification. Column chromatography with silica gel and a gradient elution (e.g., hexane/ethyl acetate with 1% acetic acid) improves separation. For highly polar impurities, reverse-phase HPLC with a C18 column and acetonitrile/water (0.1% TFA) is recommended. Lyophilization is preferred over rotary evaporation to prevent thermal degradation .

Advanced Research Questions

Q. How can the propargylamino group be leveraged for click chemistry or bioconjugation in drug design?

• Methodological Answer: The alkyne in the propargylamino group enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for conjugating azide-functionalized biomolecules (e.g., peptides, antibodies). Optimize reaction conditions (e.g., 1:1 molar ratio of alkyne:azide, CuSO$_4$/sodium ascorbate catalyst in t-BuOH/H$_2$O) to ensure regioselective triazole formation. Monitor conjugation efficiency via LC-MS or $^{19}F$-NMR if fluorinated tags are used .

Q. What in vitro assays are suitable for evaluating the antimicrobial activity of this compound, and how should controls be designed?

• Methodological Answer: Use standardized broth microdilution assays (CLSI guidelines) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria. Prepare serial dilutions (10–160 µg/mL) in Mueller-Hinton broth, with ciprofloxacin as a positive control. For fungal assays (e.g., C. albicans), include fluconazole and assess minimum inhibitory concentration (MIC) via optical density measurements. Synergy studies with β-lactams or aminoglycosides can identify combinatorial effects .

Q. How does the methyl(prop-2-yn-1-yl)amino substituent influence the compound’s pharmacokinetic properties, such as metabolic stability or plasma protein binding?

• Methodological Answer: The propargyl group may enhance metabolic stability by resisting cytochrome P450 oxidation. Evaluate stability in human liver microsomes (HLMs) with NADPH cofactors, using LC-MS/MS to quantify parent compound depletion. Plasma protein binding can be assessed via equilibrium dialysis (human serum albumin, 0.5–4% DMSO). Compare results with analogs lacking the propargyl group to isolate substituent effects .

Q. What computational strategies can predict the compound’s binding affinity to nicotinic acetylcholine receptors (nAChRs)?

• Methodological Answer: Perform molecular docking (e.g., AutoDock Vina) using nAChR crystal structures (PDB: 2U6) to identify key interactions (e.g., hydrogen bonding with the carboxylic acid, π-π stacking with pyridine). Molecular dynamics simulations (AMBER or GROMACS) can assess binding stability over 100 ns trajectories. Validate predictions with electrophysiology assays (e.g., patch-clamp on α4β2 nAChR-expressing HEK cells) .

Data Contradictions and Resolution

Q. How should researchers resolve conflicting data regarding the compound’s solubility in aqueous vs. organic solvents?

• Methodological Answer: Conflicting solubility reports may arise from pH-dependent ionization of the carboxylic acid group. Measure solubility in buffers (pH 1–10) using UV-Vis spectroscopy (λ$_{\text{max}}$ ~260 nm for pyridine). For organic solvents, use HPLC with a refractive index detector. Note that the propargyl group enhances lipophilicity (logP ~1.5), reducing aqueous solubility at neutral pH. Include co-solvents (e.g., DMSO ≤1%) in biological assays to maintain solubility .